
Technical Guide: Spectroscopic Characterization
& Synthesis of 4-Benzyloxy-3-

methoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Benzyloxy-3-

methoxybenzaldehyde

CAS No.: 2426-87-1

Cat. No.: B140485

Get Quote

Executive Summary
4-Benzyloxy-3-methoxybenzaldehyde (CAS: 2426-87-1), frequently referred to as Benzyl

Vanillin, is a pivotal intermediate in the synthesis of pharmaceutical agents, including dopamine

agonists, anti-inflammatory stilbenes, and neurotrophic lignans.[1][2] Its structural integrity—

specifically the protection of the 4-phenolic position via benzylation—is critical for preventing

side reactions during subsequent nucleophilic additions to the aldehyde moiety.

This guide provides a definitive spectroscopic atlas and a validated synthesis protocol for

researchers. It prioritizes the distinction between the target molecule and its regioisomer

(benzyl isovanillin) and offers a self-validating analytical framework.

Molecular Identity & Physicochemical Profile[2][4][5]
[6][7]
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Before commencing synthesis or analysis, verify the target compound against these

physicochemical standards.

Parameter Data Notes

IUPAC Name
4-(Benzyloxy)-3-

methoxybenzaldehyde

Common Name
Benzyl Vanillin; Vanillin Benzyl

Ether

CAS Registry 2426-87-1
Caution: Do not confuse with

isomer CAS 6346-05-0

Molecular Formula

Molecular Weight 242.27 g/mol

Melting Point 63 – 65 °C
Distinct from Vanillin (81–83

°C)

Solubility
Soluble in

, DMSO, Acetone, EtOAc
Insoluble in water

Synthetic Pathway & Mechanistic Insight[12]
The synthesis follows a Williamson Ether Synthesis, utilizing a weak base to selectively

deprotonate the phenolic hydroxyl group of vanillin without inducing Cannizzaro reactions or

aldol condensations at the aldehyde site.

Reaction Scheme (Mechanistic Logic)[12]
The pathway relies on the formation of a resonance-stabilized phenoxide ion, which acts as the

nucleophile in an

attack on benzyl chloride.
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Figure 1: Mechanistic workflow for the O-benzylation of vanillin. Potassium iodide (KI) is used

catalytically to convert benzyl chloride to the more reactive benzyl iodide in situ.

Validated Experimental Protocol
Scale: 100 mmol basis.

Reagents:

Vanillin (15.2 g, 100 mmol)

Benzyl Chloride (12.7 mL, 110 mmol, 1.1 eq)

Potassium Carbonate (

), anhydrous (20.7 g, 150 mmol, 1.5 eq)

Potassium Iodide (KI) (0.5 g, catalytic)

Solvent: Acetone (150 mL) or DMF (for faster rates).

Procedure:

Activation: Dissolve vanillin in acetone. Add

and KI. Stir at room temperature for 15 minutes to generate the phenoxide (color shift to
bright yellow).

Alkylation: Add benzyl chloride dropwise over 10 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b140485/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-synthesis-of-4-benzyloxy-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux: Heat to reflux (approx. 60°C for acetone) for 4–6 hours. Monitor by TLC (See

Section 4).

Workup: Cool to RT. Filter off inorganic salts (

). Evaporate solvent.[3][4]

Purification: Recrystallize the crude solid from ethanol or ethanol/water (9:1).

Critical Control Point: Ensure

is anhydrous. Water inhibits the reaction by solvating the nucleophile.

Comprehensive Spectroscopic Atlas
This section details the diagnostic signals required to confirm identity and purity.

Nuclear Magnetic Resonance ( & NMR)
Solvent:

| Reference: TMS (0.00 ppm)

The disappearance of the phenolic -OH signal (~6.0–6.5 ppm broad) and the appearance of

the benzylic methylene singlet are the primary proofs of conversion.

NMR Data Table
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Mechanistic
Note

9.84 Singlet (s) 1H -CHO (Aldehyde)

Deshielded by

carbonyl

anisotropy.

7.30 – 7.45 Multiplet (m) 7H
Ar-H (Benzyl +

H-2, H-6)

Overlap of 5

benzyl protons +

2 vanillin core

protons.

6.98
Doublet (d,

)
1H H-5 (Aromatic)

Ortho to the

benzyloxy group;

shielded relative

to H-2/H-6.

5.25 Singlet (s) 2H
Ph-CH2-O

(Benzylic)

Diagnostic Peak:

Confirms O-

alkylation.

3.94 Singlet (s) 3H
-OCH3

(Methoxy)

Characteristic

methoxy

resonance.

NMR Data Table
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Chemical Shift (

, ppm)
Assignment

190.9 C=O (Carbonyl)

153.8 C-4 (Ar-O-Bn) - Quaternary

150.1 C-3 (Ar-OMe) - Quaternary

136.0 C-1' (Benzyl ipso)

130.3 C-1 (Ar-CHO)

128.8, 128.2, 127.3 Benzyl Ar-CH (Ortho, Meta, Para)

126.5 C-6 (Ar-CH)

112.5 C-5 (Ar-CH)

109.4 C-2 (Ar-CH)

70.9 Ph-CH2-O (Benzylic Carbon)

56.1 -OCH3 (Methoxy Carbon)

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Neat)
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Wavenumber (

)
Vibration Mode Diagnostic Value

3100 – 3000 Stretch Aromatic protons.

2950 – 2850 Stretch Alkyl (Methoxy/Methylene).

2840 & 2750 Stretch (Aldehyde)
"Fermi Doublet" – classic

aldehyde identifier.

1680 – 1690 Stretch
Conjugated aldehyde (lower

than non-conjugated ~1710).

1580, 1510 Aromatic Stretch Benzene ring skeleton.

1260, 1020 Stretch Aryl alkyl ether linkages.

Absence of ~3300 Stretch
Pass/Fail Check: Presence

indicates unreacted vanillin.

Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)

Molecular Ion (

): m/z 242 (Strong)

Base Peak: m/z 91 (Tropylium ion,

). This is the dominant fragment, characteristic of benzyl ethers.

Fragmentation Pattern:

(Loss of vanillin radical, retention of benzyl)

(Loss of benzyl radical, formation of vanillin cation)
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Quality Control & Impurity Profiling
To ensure the material is suitable for pharmaceutical applications (e.g., GMP synthesis), use

the following logic tree for validation.
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< 62°C (Wet/Impure)
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Range Met

Reprocess
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Figure 2: Quality Control Logic Tree. The polarity difference between the phenolic starting

material and the ether product allows for easy monitoring via TLC.
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Critical Impurity: Isomer Differentiation
Impurity: 3-Benzyloxy-4-methoxybenzaldehyde (Benzyl Isovanillin).

Origin: Contamination of starting material with Isovanillin.

Detection:

NMR coupling constants. In Benzyl Vanillin (4-O-Bn), H-5 is a doublet (

) at ~6.98 ppm. In Benzyl Isovanillin (3-O-Bn), the shielding patterns change slightly, but the
melting point is the fastest differentiator (Isovanillin ether MP is often lower or distinct
depending on polymorphs).

Applications in Drug Discovery
Linker Chemistry: The benzyl group serves as a robust protecting group for the phenol,

stable to basic conditions and mild oxidants, but removable via hydrogenolysis (

) or Lewis acids (

).

Stilbene Synthesis: Used in Horner-Wadsworth-Emmons reactions to synthesize Resveratrol

analogs.

Dopamine Agonists: Precursor for L-DOPA derivatives where the 3-methoxy-4-hydroxy motif

is required after a reduction step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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